Cas no 1697461-99-6 (1-(trifluoromethyl)cyclopropylthiourea)
1-(trifluoromethyl)cyclopropylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(trifluoromethyl)cyclopropylthiourea
- [1-(Trifluoromethyl)cyclopropyl]thiourea
- EN300-2007901
- WWMUUMCXANYWDU-UHFFFAOYSA-N
- SCHEMBL22395766
- 1697461-99-6
-
- Inchi: 1S/C5H7F3N2S/c6-5(7,8)4(1-2-4)10-3(9)11/h1-2H2,(H3,9,10,11)
- InChI Key: WWMUUMCXANYWDU-UHFFFAOYSA-N
- SMILES: S=C(N)NC1(C(F)(F)F)CC1
Computed Properties
- Exact Mass: 184.02820389g/mol
- Monoisotopic Mass: 184.02820389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.1Ų
1-(trifluoromethyl)cyclopropylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007901-0.05g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 0.05g |
$256.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-0.1g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 0.1g |
$383.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-0.25g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 0.25g |
$546.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-0.5g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 0.5g |
$858.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-1.0g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-2007901-2.5g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-5.0g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-2007901-10.0g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-2007901-1g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-2007901-5g |
[1-(trifluoromethyl)cyclopropyl]thiourea |
1697461-99-6 | 5g |
$3189.0 | 2023-09-16 |
1-(trifluoromethyl)cyclopropylthiourea Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(trifluoromethyl)cyclopropylthiourea
1-(Trifluoromethyl)cyclopropylthiourea: A Comprehensive Overview
1-(Trifluoromethyl)cyclopropylthiourea (CAS No. 1697461-99-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyclopropyl groups, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 1-(trifluoromethyl)cyclopropylthiourea consists of a thiourea moiety attached to a cyclopropyl ring, which is further substituted with a trifluoromethyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound. The thiourea group is known for its ability to form hydrogen bonds and coordinate with metal ions, making it useful in various catalytic and coordination chemistry applications. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing effect and lipophilicity, which can significantly influence the compound's reactivity and biological activity.
Recent studies have explored the potential of 1-(trifluoromethyl)cyclopropylthiourea in the context of drug discovery and development. One notable area of research involves its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of 1-(trifluoromethyl)cyclopropylthiourea and their evaluation as inhibitors of specific enzymes involved in disease pathways. The results showed that certain derivatives exhibited potent inhibitory activity against target enzymes, suggesting their potential as lead compounds for further optimization.
In addition to its role as a synthetic intermediate, 1-(trifluoromethyl)cyclopropylthiourea has also been investigated for its inherent biological properties. Research conducted by a team at the University of California demonstrated that this compound possesses antimicrobial activity against a range of bacterial strains. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's lipophilicity and facilitating its penetration through bacterial cell membranes. These findings open up new avenues for the development of novel antimicrobial agents.
The physicochemical properties of 1-(trifluoromethyl)cyclopropylthiourea have also been extensively studied. Its solubility in various solvents, melting point, and thermal stability are critical parameters that influence its suitability for different applications. For example, its good solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it an ideal candidate for use in high-throughput screening assays and other solution-based chemical reactions.
In terms of safety and environmental impact, 1-(trifluoromethyl)cyclopropylthiourea is generally considered to be stable under normal laboratory conditions. However, as with any chemical compound, appropriate handling and storage procedures should be followed to ensure safety. It is important to note that while this compound does not fall under the category of hazardous or controlled substances, it should still be handled with care to avoid exposure and potential health risks.
The future prospects for 1-(trifluoromethyl)cyclopropylthiourea are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For instance, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions, facilitating its integration into drug design processes. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the field, leading to the development of more effective and targeted therapeutic agents.
In conclusion, 1-(trifluoromethyl)cyclopropylthiourea (CAS No. 1697461-99-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and pharmaceutical sciences.
1697461-99-6 (1-(trifluoromethyl)cyclopropylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)